Cas no 2228777-36-2 (sodium 2-2-(oxolan-3-yl)-1,3-thiazol-4-ylacetate)

• Product Name: sodium 2-2-(oxolan-3-yl)-1,3-thiazol-4-ylacetate
• CAS No: 2228777-36-2
• MF: C₉H₁₀NNaO₃S
• MW: 235.235372066498
• MDL: MFCD31666499
• CID: 5223243
• PubChem ID: 137964733
• Update Time: 2025-06-08

sodium 2-2-(oxolan-3-yl)-1,3-thiazol-4-ylacetate Chemical and Physical Properties

Names and Identifiers

• Sodium 2-(2-(tetrahydrofuran-3-yl)thiazol-4-yl)acetate
• sodium 2-[2-(oxolan-3-yl)-1,3-thiazol-4-yl]acetate
• sodium;2-[2-(oxolan-3-yl)-1,3-thiazol-4-yl]acetate
• starbld0028088
• 4-Thiazoleacetic acid, 2-(tetrahydro-3-furanyl)-, sodium salt (1:1)
• sodium 2-2-(oxolan-3-yl)-1,3-thiazol-4-ylacetate

• MDL： MFCD31666499
• Inchi： 1S/C9H11NO3S.Na/c11-8(12)3-7-5-14-9(10-7)6-1-2-13-4-6;/h5-6H,1-4H2,(H,11,12);/q;+1/p-1
• InChI Key： BLQRKBJSYAHOFR-UHFFFAOYSA-M
• SMILES： S1C=C(CC(=O)[O-])N=C1C1COCC1.[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Topological Polar Surface Area: 90.5

Additional information on sodium 2-2-(oxolan-3-yl)-1,3-thiazol-4-ylacetate

Introduction to Sodium 2-2-(oxolan-3-yl)-1,3-thiazol-4-ylacetate (CAS No: 2228777-36-2)

Sodium 2-2-(oxolan-3-yl)-1,3-thiazol-4-ylacetate, identified by its Chemical Abstracts Service (CAS) number 2228777-36-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of heterocyclic derivatives, featuring a unique structural framework that combines a thiazole ring with an oxolane moiety, linked through an acetic acid ester group. The presence of these functional groups imparts distinct chemical properties and reactivity patterns, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of Sodium 2-2-(oxolan-3-yl)-1,3-thiazol-4-ylacetate consists of a sodium salt form of the acetic acid ester derivative. The thiazole ring is a sulfur-containing heterocycle that is well-documented for its biological activity and role in medicinal chemistry. Specifically, thiazole derivatives have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The oxolane group, on the other hand, introduces a cyclic ether functionality that can influence the compound's solubility and metabolic stability. This combination of structural features makes Sodium 2-2-(oxolan-3-yl)-1,3-thiazol-4-ylacetate a promising candidate for further exploration in drug discovery and development.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. The integration of multiple heterocyclic systems into a single molecule can lead to synergistic effects that enhance biological activity. Sodium 2-2-(oxolan-3-yl)-1,3-thiazol-4-ylacetate exemplifies this trend by combining the pharmacophoric elements of thiazole and oxolane in an optimized manner. This compound has been investigated in various preclinical studies for its potential role in modulating biological pathways associated with diseases such as cancer and neurodegeneration.

The synthesis of Sodium 2-2-(oxolan-3-yl)-1,3-thiazol-4-y acetate) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the thiazole core through cyclization reactions involving sulfur-containing precursors. Subsequent functionalization steps introduce the oxolane ring and the acetic acid ester group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications of the molecular framework. These synthetic strategies highlight the compound's complexity and the sophisticated methodologies required for its preparation.

The pharmacological profile of Sodium 2-2-(oxolan -3 -yl b >)-1 , 3 - < b > th i az ol -4 - ylacetate b >) has been studied extensively in academic and industrial research settings. Initial in vitro assays have demonstrated promising activities against various biological targets, including enzymes and receptors implicated in disease pathogenesis. Notably, this compound has shown inhibitory effects on certain kinases and transcription factors that are overexpressed in cancer cells. These findings have prompted further investigation into its potential as a lead compound for developing novel therapeutic agents.

In addition to its anticancer potential, Sodium 2 - 2 - (< b > ox o lan -3 - yl b >) -1 , 3 - ( < b > th i az ol -4 - ylacetate b >) has also been explored for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and cardiovascular conditions. Preclinical studies have indicated that this compound can modulate inflammatory pathways by interacting with key signaling molecules such as NF-kB and MAP kinases. These interactions may lead to reduced production of pro-inflammatory cytokines, thereby alleviating inflammatory responses.

The pharmacokinetic behavior of Sodium 2 - 2 - (< b > ox o lan -3 - yl b >) -1 , 3 - ( < b > th i az ol -4 - ylacetate b >) is another critical aspect that has been evaluated in research studies. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety profile. Preliminary data suggest that this compound exhibits moderate solubility in aqueous media, which may facilitate its absorption after oral administration. Additionally, metabolic studies have revealed that it undergoes biotransformation via cytochrome P450 enzymes, suggesting potential interactions with other drugs metabolized by these pathways.

The future prospects for Sodium 2 - 2 - (< b > ox o lan -3 - yl b >) -1 , 3 - ( < b > th i az ol -4 - ylacetate b >) are promising given its unique structural features and demonstrated biological activities. Ongoing research aims to optimize its chemical structure to enhance potency while minimizing side effects. Computational modeling techniques such as molecular docking have been employed to predict binding interactions between this compound and target proteins. These simulations provide valuable insights into how modifications to the molecular framework can improve pharmacological outcomes.

In conclusion, Sodium 2 - 2 - (< b > ox o lan -3 - yl b >) -1 , 3 - ( < b > th i az ol .4 .y l acet ate b .>) is a multifaceted compound with significant potential in pharmaceutical applications . Its unique structural composition , coupled with promising preclinical data , positions it as an attractive candidate for further development . As research continues to uncover new therapeutic targets and mechanisms , compounds like Sodium . . . will play an increasingly important role in addressing complex diseases.. Through continued investigation and innovation , this substance holds promise for contributing to advancements in medicine.. . . . .